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Compound of Interest

Compound Name: Neosartoricin B

Cat. No.: B14119812

FOR IMMEDIATE RELEASE

[City, State] — [Date] — To ensure the safety of researchers and laboratory personnel, this
bulletin provides essential safety and logistical information for the handling of Neosartoricin B,
a bioactive fungal metabolite. While some safety data sheets (SDS) may classify this
compound as non-hazardous, emerging scientific evidence indicates potential
immunomodulatory and cytotoxic effects, necessitating stringent safety protocols. This guide
offers a comprehensive operational and disposal plan to minimize exposure and ensure a safe
laboratory environment.

Neosartoricin B, a secondary metabolite produced by fungi of the Neosartorya genus, has
demonstrated T-cell antiproliferative activity. Due to its biological activity, it is prudent to handle
Neosartoricin B as a cytotoxic compound. Adherence to the following procedures is critical for
the safety of all personnel.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling
Neosartoricin B in any form, from receiving to disposal. The following table outlines the
required PPE for various procedures.
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Procedure Required Personal Protective Equipment

Receivi du i - Nitrile gloves (single pair)- Laboratory coat-
ecelving an npackin
’ P ° Safety glasses with side shields

- Double-gloving with chemotherapy-rated nitrile
o ] ] ) gloves- Disposable, solid-front laboratory gown
Weighing and Aliquoting (Solid Form) o o
with tight-fitting cuffs- ANSI-approved safety

goggles- N95 respirator or higher

- Double-gloving with chemotherapy-rated nitrile

gloves- Disposable, solid-front laboratory gown
Solubilization and Dilution o o

with tight-fitting cuffs- ANSI-approved safety

goggles- Chemical fume hood

- Double-gloving with chemotherapy-rated nitrile

gloves- Disposable, solid-front laboratory gown
Experimental Use with tight-fitting cuffs- Safety glasses with side

shields (minimum); safety goggles if splash risk

exists

- Double-gloving with chemotherapy-rated nitrile
gloves- Disposable, solid-front laboratory gown

Waste Disposal o o
with tight-fitting cuffs- ANSI-approved safety

goggles

- Double-gloving with chemotherapy-rated nitrile

gloves- Disposable, solid-front laboratory gown
Spill Cleanup with tight-fitting cuffs- ANSI-approved safety

goggles- N95 respirator or higher (if powder

spill)

Operational Plan: A Step-by-Step Guide

1. Receiving and Storage:

e Upon receipt, inspect the package for any signs of damage or leakage in a designated
receiving area.

» Wear a single pair of nitrile gloves and a lab coat during unpacking.
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e The primary container should be wiped down with a suitable decontaminating solution (e.g.,
70% ethanol) before being moved to its designated storage location.

» Store Neosartoricin B in a clearly labeled, sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials. Recommended storage for the solid
compound is typically at -20°C.

2. Weighing and Preparation of Stock Solutions:

 All weighing of solid Neosartoricin B must be conducted in a certified chemical fume hood
or a powder containment hood to prevent inhalation of airborne particles.

» Don the appropriate PPE as outlined in the table above, including double gloves and
respiratory protection.

e Use dedicated spatulas and weigh boats. Decontaminate all equipment after use.

e Prepare stock solutions within the chemical fume hood. Add solvent to the solid to minimize
the risk of powder dispersal.

3. Experimental Use:

o Conduct all procedures involving Neosartoricin B, including dilutions and additions to cell
cultures, within a certified Class Il Biological Safety Cabinet (BSC) or a chemical fume hood
to prevent aerosol generation.

o Use luer-lock syringes and needles to prevent accidental disconnection and spraying.
e Avoid pressurizing vials containing Neosartoricin B solutions.

Disposal Plan: Managing Contaminated Waste

All materials that have come into contact with Neosartoricin B are considered cytotoxic waste
and must be disposed of accordingly.

Waste Segregation and Collection:
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o Sharps: All contaminated needles, syringes, and glass Pasteur pipettes must be disposed of
in a designated, puncture-resistant cytotoxic sharps container.

e Solid Waste: Contaminated gloves, gowns, bench paper, plasticware, and any other solid
materials must be placed in a clearly labeled, leak-proof cytotoxic waste bag (typically a
yellow bag).

o Liquid Waste: All liquid waste containing Neosartoricin B, including spent media and
unused solutions, must be collected in a sealed, leak-proof, and clearly labeled cytotoxic
liquid waste container. Do not pour this waste down the drain.

Final Disposal:

 All cytotoxic waste must be disposed of through the institution's hazardous waste
management program. Do not mix with regular laboratory trash or biohazardous waste.

o Follow all institutional and local regulations for the packaging, labeling, and pickup of
cytotoxic waste.

Emergency Procedures
Spill Response:

o Small Spill (liquid):

Alert others in the area.

[¢]

[¢]

Wearing appropriate PPE, cover the spill with absorbent pads.

o

Work from the outside of the spill inwards, gently cleaning the area with a decontaminating
solution.

o

Place all contaminated materials in a cytotoxic waste bag.
o Small Spill (powder):

o Alert others and evacuate the immediate area.
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[e]

Do not attempt to dry sweep the powder.

o

Wearing appropriate PPE, including respiratory protection, gently cover the spill with damp
absorbent pads to avoid creating dust.

o

Carefully collect the material and place it in a cytotoxic waste bag.

[¢]

Clean the area with a decontaminating solution.
e Large Spill:
o Evacuate the area immediately.

o Alert laboratory personnel and contact the institution's Environmental Health and Safety
(EHS) department.

o Restrict access to the spill area until EHS has deemed it safe.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of personnel exposure, seek immediate medical attention and report the incident to
your supervisor and the institution's EHS department.

Experimental Data Summary

The following table summarizes key quantitative data for Neosartoricin B based on available
literature.
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Parameter Value Reference
IC50 (T-cell proliferation) 3 uM

Molecular Weight 442.46 g/mol N/A
Recommended Storage (Solid) -20°C N/A
Solubility Soluble in DMSO N/A

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of
Neosartoricin B.
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Caption: Workflow for the safe handling and disposal of Neosartoricin B.

 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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